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Compound of Interest

Compound Name: 4-Methoxy-3-nitropyridine

Cat. No.: B017402 Get Quote

Introduction
4-Methoxy-3-nitropyridine is a key heterocyclic building block in medicinal chemistry and drug

development.[1] Its structural motif is incorporated into a range of biologically active molecules,

making its purity paramount for reliable downstream applications and the integrity of final

compounds. Crude 4-methoxy-3-nitropyridine, often obtained as a yellow powder or solid

post-synthesis[1], can contain unreacted starting materials, side-products, and residual

solvents. This document provides two robust, field-proven protocols for the purification of 4-
Methoxy-3-nitropyridine: recrystallization for bulk purification and flash column

chromatography for high-purity isolation, particularly for challenging crude mixtures.

Compound Profile & Safety Mandates
Prior to handling, it is crucial to understand the physicochemical properties and hazards

associated with 4-Methoxy-3-nitropyridine.

Table 1: Physicochemical Properties of 4-Methoxy-3-nitropyridine
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Property Value Source(s)

Molecular Formula C₆H₆N₂O₃ [2]

Molecular Weight 154.12 g/mol [2]

Appearance
White to light yellow/orange

solid/crystal
[3][4][5]

Melting Point 72-78 °C [6][7]

Boiling Point 127 °C @ 1 mmHg [1][4]

Solubility Soluble in DMSO, Methanol [7]

2.1. Hazard Identification and Safe Handling

4-Methoxy-3-nitropyridine is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[2]

Primary Hazards: Harmful if swallowed, causes skin irritation, and causes serious eye

damage.[2] May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Mandatory use of a lab coat, chemical-resistant

gloves (e.g., nitrile), and safety glasses or goggles is required.[4][8] All manipulations should

be performed within a certified chemical fume hood.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][8] Keep

away from strong oxidizing agents and acids.[8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.[4]

Purification Strategy Overview
The choice of purification method depends on the initial purity of the crude material, the scale

of the reaction, and the desired final purity. This guide details the two most effective

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b017402?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1700338.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3-nitropyridine
https://www.biosynth.com/p/FM09694/31872-62-5-4-methoxy-3-nitropyridine
https://www.echemi.com/produce/pr2312011534-4-methoxy-3-nitropyridine.html
https://www.tcichemicals.com/US/en/p/M2283
https://www.myuchem.com/products/factory-hot-sale-4-methoxy-3-nitropyridine-cas-31872-62-5-with-high-quality-5876
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1700338.htm?N=Japan
https://www.fishersci.com/store/msds?partNumber=AC379460050&productDescription=4-HYDROXY-3-NITROPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b017402#protocol-for-the-purification-of-4-methoxy-3-nitropyridine
https://www.benchchem.com/product/b017402#protocol-for-the-purification-of-4-methoxy-3-nitropyridine
https://www.benchchem.com/product/b017402#protocol-for-the-purification-of-4-methoxy-3-nitropyridine
https://www.benchchem.com/product/b017402#protocol-for-the-purification-of-4-methoxy-3-nitropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

